![molecular formula C10H14ClNO2 B6588635 1-[4-(2-aminoethoxy)phenyl]ethan-1-one hydrochloride CAS No. 1955520-29-2](/img/no-structure.png)
1-[4-(2-aminoethoxy)phenyl]ethan-1-one hydrochloride
Overview
Description
1-[4-(2-aminoethoxy)phenyl]ethan-1-one hydrochloride, commonly referred to as AEPE, is a compound with many potential applications in the scientific research field. It is a derivative of 1-phenylethanone, a compound that has been used in the synthesis of various compounds. AEPE has been studied extensively in recent years due to its potential applications in the fields of chemistry, biochemistry, and physiology.
Scientific Research Applications
AEPE has a variety of potential applications in the scientific research field. It has been used in the synthesis of various compounds, such as 1-phenylethanol, which has potential applications in the field of organic chemistry. AEPE has also been used in the synthesis of various pharmaceutical compounds, such as the anti-inflammatory drug ibuprofen. In addition, AEPE has been studied for its potential applications in the fields of biochemistry and physiology.
Mechanism of Action
The exact mechanism of action of AEPE is not yet fully understood. However, it is believed to act as a proton donor, which can affect the activity of various enzymes and other proteins. In addition, AEPE has been shown to inhibit the activity of certain enzymes, such as the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects
AEPE has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that AEPE can inhibit the activity of certain enzymes, such as acetylcholinesterase. In addition, AEPE has been shown to affect the activity of other enzymes, such as those involved in the metabolism of fatty acids and lipids. In vivo studies have demonstrated that AEPE can affect the activity of certain neurotransmitters, such as dopamine and serotonin.
Advantages and Limitations for Lab Experiments
AEPE has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it can be isolated and purified using standard laboratory techniques. In addition, AEPE is relatively stable, making it suitable for use in long-term experiments. However, there are some limitations to the use of AEPE in laboratory experiments. AEPE is a relatively weak acid, making it less effective than other compounds for certain types of experiments. In addition, AEPE has a relatively low solubility in water, making it difficult to use in aqueous solutions.
Future Directions
There are a variety of potential future directions for the use of AEPE in scientific research. AEPE could be used in the development of new pharmaceutical compounds, such as drugs for the treatment of neurological disorders. In addition, AEPE could be used in the development of new diagnostic tools, such as probes for the detection of certain proteins or enzymes. Finally, AEPE could be used in the development of new biotechnological applications, such as the production of biofuels or the synthesis of novel compounds.
Synthesis Methods
AEPE can be synthesized using a variety of methods. The most commonly used method is the reaction of 1-phenylethanone with 2-aminoethanol in the presence of an acid catalyst, such as hydrochloric acid. This reaction produces AEPE hydrochloride, which can then be isolated and purified. Other methods of synthesis have also been reported, such as the reaction of 1-phenylethanone with 2-aminoethanol in the presence of an alkaline catalyst, such as sodium hydroxide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[4-(2-aminoethoxy)phenyl]ethan-1-one hydrochloride involves the reaction of 4-(2-aminoethoxy)benzaldehyde with ethanoyl chloride in the presence of a base to form 1-[4-(2-aminoethoxy)phenyl]ethan-1-one, which is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "4-(2-aminoethoxy)benzaldehyde", "ethanoyl chloride", "base", "hydrochloric acid" ], "Reaction": [ "Step 1: 4-(2-aminoethoxy)benzaldehyde is reacted with a base in a suitable solvent to form the corresponding enolate.", "Step 2: Ethanoyl chloride is added dropwise to the reaction mixture while stirring, and the reaction is allowed to proceed for a suitable amount of time.", "Step 3: The reaction mixture is quenched with water and extracted with an organic solvent.", "Step 4: The organic layer is dried and concentrated to obtain 1-[4-(2-aminoethoxy)phenyl]ethan-1-one as a solid.", "Step 5: 1-[4-(2-aminoethoxy)phenyl]ethan-1-one is dissolved in hydrochloric acid and the mixture is stirred for a suitable amount of time.", "Step 6: The resulting solid is filtered, washed with water, and dried to obtain 1-[4-(2-aminoethoxy)phenyl]ethan-1-one hydrochloride as a white solid." ] } | |
CAS RN |
1955520-29-2 |
Product Name |
1-[4-(2-aminoethoxy)phenyl]ethan-1-one hydrochloride |
Molecular Formula |
C10H14ClNO2 |
Molecular Weight |
215.7 |
Purity |
95 |
Origin of Product |
United States |
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